![molecular formula C12H15Cl2FN2O B4423244 N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride](/img/structure/B4423244.png)
N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride
Overview
Description
N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride is a chemical compound that has been extensively studied for its potential in treating various medical conditions. It is also known as CFA or TAK-915 and belongs to the class of drugs called GABA-A receptor modulators.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride involves its interaction with the GABA-A receptor. It acts as a positive allosteric modulator of the receptor, enhancing the binding of GABA to the receptor and increasing the inhibitory effects of GABA on the central nervous system. This results in the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects on the central nervous system. It has been shown to increase the duration of GABA-induced chloride currents in neurons, leading to an increase in inhibitory neurotransmission. It also increases the activity of the GABA-A receptor, leading to a decrease in neuronal excitability.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride in lab experiments include its well-defined mechanism of action and its ability to selectively target the GABA-A receptor. It also has a relatively low toxicity profile and can be administered orally. However, its limitations include its potential for abuse and dependence, which may limit its use in clinical settings.
Future Directions
There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride. One direction is to further investigate its potential in treating alcohol use disorder and substance use disorder. Another direction is to explore its potential in treating other medical conditions such as epilepsy and chronic pain. Additionally, further research can be conducted to optimize the pharmacokinetics and pharmacodynamics of the drug to improve its efficacy and reduce its potential for abuse and dependence.
Conclusion
In conclusion, this compound is a promising drug that has been extensively studied for its potential in treating various medical conditions. Its well-defined mechanism of action and ability to selectively target the GABA-A receptor make it a valuable tool for research. However, its potential for abuse and dependence should be carefully considered in clinical settings. Further research is needed to fully understand its potential in treating various medical conditions and to optimize its pharmacokinetics and pharmacodynamics.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-2-(1-pyrrolidinyl)acetamide hydrochloride has been extensively studied for its potential in treating various medical conditions such as anxiety, depression, and insomnia. It has been found to have anxiolytic, sedative, and hypnotic effects in animal models. In addition, it has also been studied for its potential in treating alcohol use disorder and substance use disorder.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-1-ylacetamide;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClFN2O.ClH/c13-10-7-9(3-4-11(10)14)15-12(17)8-16-5-1-2-6-16;/h3-4,7H,1-2,5-6,8H2,(H,15,17);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAFRNKPGABMNGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(=O)NC2=CC(=C(C=C2)F)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.